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Compound of Interest

(S)-(-)-2-Aminomethyl-1-
Compound Name:
ethylpyrrolidine

Cat. No.: B131597

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of laboratory chemicals is paramount to ensuring a safe work environment and
regulatory compliance. This guide provides essential, immediate safety and logistical
information for the disposal of (S)-(-)-2-Aminomethyl-1-ethylpyrrolidine, a flammable and
corrosive amine.

(S)-(-)-2-Aminomethyl-1-ethylpyrrolidine is a chemical that requires careful management due
to its hazardous properties. It is classified as a flammable liquid and a corrosive substance that
can cause severe skin burns and eye damage[1][2][3][4]. Adherence to strict disposal protocols
Is crucial to mitigate risks of injury, fire, and environmental contamination.

Key Safety and Physical Properties

A summary of the key quantitative data for (S)-(-)-2-Aminomethyl-1-ethylpyrrolidine is
presented below. This information is critical for a comprehensive understanding of its hazard
profile.
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Property Value Source
CAS Number 22795-99-9 [1]
Molecular Formula C7H1eN2
Molecular Weight 128.22 g/mol
Appearance Colorl.ess' to very faint yellow 5]
clear liquid
Boiling Point 50-52 °C
Density 0.919 g/mL at 25 °C
Flash Point 57.2 °C (135.0 °F) - closed cup
Signal Word Danger [11[2][3]

Hazard Classifications

Classification Code Description Source
o Flammable liquid and
Flammable liquids H226 [1](2][4]
vapour
i Causes severe skin
Skin
o H314 burns and eye [1112][31[4]
corrosion/irritation
damage
) Causes serious eye
Serious eye
o H318 / H319 damage / Causes [1]
damage/eye irritation ] o
serious eye irritation
Specific target organ ]
o _ May cause respiratory
toxicity — single H335 T [2][3]
irritation
exposure
Acute toxicity (oral) H302 Harmful if swallowed [2]
o Harmful in contact
Acute toxicity (dermal)  H312 ] ] [2]
with skin
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Step-by-Step Disposal Protocol

Disposal of (S)-(-)-2-Aminomethyl-1-ethylpyrrolidine must be conducted in strict accordance
with local, regional, and national regulations[1][3]. In-laboratory treatment of this chemical is not
recommended due to its hazardous nature. The following protocol outlines the necessary steps
for its safe disposal.

1. Personal Protective Equipment (PPE): Before handling the chemical, ensure appropriate
PPE is worn. This includes:

Eye Protection: Chemical safety goggles and a face shield[5].
e Hand Protection: Wear appropriate protective gloves to prevent skin exposure[5].

o Body Protection: A lab coat or other protective clothing is necessary to prevent skin
contact[5].

o Respiratory Protection: Use in a well-ventilated area or under a chemical fume hood. If
ventilation is inadequate, a respirator may be required[3][5].

2. Waste Collection and Segregation:

o Waste Container: Use a designated, properly labeled, and chemically compatible container
for collecting waste of (S)-(-)-2-Aminomethyl-1-ethylpyrrolidine. The container should be
kept tightly closed[3][5].

e Segregation: Do not mix this waste with other waste streams, especially incompatible
materials such as strong oxidizing agents, acids, acid anhydrides, and acid chlorides[3]. It
should be collected as a non-halogenated organic solvent waste[6].

3. Labeling:

o Clearly label the waste container with the chemical name "(S)-(-)-2-Aminomethyl-1-
ethylpyrrolidine" and the appropriate hazard symbols (flammable, corrosive). The label
should also include the date of waste accumulation[7].

4. Storage:
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» Store the waste container in a cool, dry, and well-ventilated area, away from heat, sparks,
open flames, and other ignition sources[1][3][5].

e The storage area should be a designated flammable liquid storage cabinet or area[3].
o Ensure the storage area is locked to prevent unauthorized access[1].
5. Disposal:

o Licensed Waste Disposal Company: The disposal of (S)-(-)-2-Aminomethyl-1-
ethylpyrrolidine must be entrusted to a licensed hazardous waste disposal company[1]. Do
not attempt to dispose of this chemical down the drain or in regular trash[7][8].

e Regulatory Compliance: The disposal company will ensure that the waste is managed and
disposed of in accordance with all applicable environmental regulations[3].

6. Contaminated Materials:

e Any materials contaminated with (S)-(-)-2-Aminomethyl-1-ethylpyrrolidine, such as
absorbent materials from a spill, gloves, and empty containers, must also be treated as
hazardous waste and disposed of through the licensed waste disposal company[1][5].

» Before disposing of the original container, ensure it is completely empty[1].

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of (S)-
(-)-2-Aminomethyl-1-ethylpyrrolidine.
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Disposal Workflow for (S)-(-)-2-Aminomethyl-1-ethylpyrrolidine

Waste Generation:
(S)-(-)-2-Aminomethyl-1-ethylpyrrolidine

( :

No Yes

Click to download full resolution via product page
Caption: Decision workflow for the safe disposal of (S)-(-)-2-Aminomethyl-1-ethylpyrrolidine.

By adhering to these procedures, laboratories can ensure the safe and compliant disposal of
(S)-(-)-2-Aminomethyl-1-ethylpyrrolidine, protecting both personnel and the environment.
Always refer to the specific Safety Data Sheet (SDS) for the product and consult with your
institution's environmental health and safety department for any site-specific procedures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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